Cas no 103192-40-1 (H-Gly-Arg-pNA·2 HCl)

H-Gly-Arg-pNA·2 HCl is a chromogenic peptide substrate widely used in enzymatic assays, particularly for studying proteolytic activity. The compound features a para-nitroaniline (pNA) leaving group, which releases a yellow chromophore upon cleavage, enabling spectrophotometric detection at 405 nm. Its structure includes a glycyl-arginine sequence, making it a selective substrate for trypsin-like serine proteases. The dihydrochloride salt form enhances solubility in aqueous buffers, ensuring consistent performance in kinetic studies. This substrate is valued for its high purity, stability, and reliable reactivity, making it suitable for research in biochemistry and protease characterization. Its standardized properties facilitate reproducible results in enzyme kinetics and inhibitor screening applications.
H-Gly-Arg-pNA·2 HCl structure
H-Gly-Arg-pNA·2 HCl structure
Product Name:H-Gly-Arg-pNA·2 HCl
CAS No:103192-40-1
MF:C14H21N7O4
MW:351.361041784287
CID:125491
PubChem ID:22873304
Update Time:2025-06-09

H-Gly-Arg-pNA·2 HCl Chemical and Physical Properties

Names and Identifiers

    • L-Argininamide,glycyl-N-(4-nitrophenyl)-
    • H-Gly-Arg-pNA
    • H-Gly-Arg-pNA · 2 HCl
    • Glycine-L-Argininep-nitroanilide dihydrochloride≥ 98% (HPLC)
    • (2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)-N-(4-nitrophenyl)pentanamide
    • SCHEMBL2240115
    • H-Gly-L-Arg-pNA
    • AZZRYXNWFZSSTO-NSHDSACASA-N
    • CS-0654378
    • 103192-40-1
    • HY-P4465
    • Gly-Arg-pNA
    • H-Gly-ArgpNA
    • H-Gly-Arg-pNA·2 HCl
    • Inchi: 1S/C14H21N7O4/c15-8-12(22)20-11(2-1-7-18-14(16)17)13(23)19-9-3-5-10(6-4-9)21(24)25/h3-6,11H,1-2,7-8,15H2,(H,19,23)(H,20,22)(H4,16,17,18)/t11-/m0/s1
    • InChI Key: AZZRYXNWFZSSTO-NSHDSACASA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC(CN)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 351.16573
  • Monoisotopic Mass: 351.16550218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 194Ų

Experimental Properties

  • PSA: 189.26

H-Gly-Arg-pNA·2 HCl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H253445-50mg
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$ 550.00 2022-06-04
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Additional information on H-Gly-Arg-pNA·2 HCl

Comprehensive Overview of H-Gly-Arg-pNA·2 HCl (CAS No. 103192-40-1): Applications and Research Insights

H-Gly-Arg-pNA·2 HCl (CAS No. 103192-40-1) is a synthetic peptide derivative widely utilized in biochemical and pharmaceutical research. This compound, featuring a para-nitroaniline (pNA) chromophore, serves as a critical substrate for protease activity assays, particularly in studies involving trypsin-like enzymes. Its robust stability and high sensitivity make it a preferred choice for researchers investigating enzyme kinetics and drug discovery pipelines.

The growing demand for peptide-based therapeutics has spotlighted compounds like H-Gly-Arg-pNA·2 HCl. Recent trends in precision medicine and biomarker development have amplified its relevance, as scientists explore its potential in cancer research and inflammatory disease models. Notably, its chromogenic properties enable real-time monitoring of enzymatic reactions, aligning with the industry's shift toward high-throughput screening (HTS) technologies.

From a structural perspective, H-Gly-Arg-pNA·2 HCl consists of a glycine-arginine (Gly-Arg) dipeptide sequence conjugated to p-nitroaniline. This design facilitates cleavage by specific proteases, releasing the yellow-colored pNA moiety, which is quantifiable via spectrophotometry at 405 nm. Such features address common laboratory challenges like assay reproducibility and signal-to-noise optimization—topics frequently searched in academic forums.

In the context of SEO optimization, this compound intersects with trending queries such as "best substrates for protease assays" and "peptide derivatives in drug development." Researchers also frequently seek comparisons between H-Gly-Arg-pNA·2 HCl and alternatives like Boc-Gln-Ala-Arg-pNA, underscoring the need for detailed technical comparisons in published literature.

Quality control is another critical aspect. Reputable suppliers provide HPLC-validated batches of H-Gly-Arg-pNA·2 HCl to ensure ≥95% purity, a metric heavily scrutinized in peer-reviewed studies. Storage recommendations (−20°C, desiccated) and solubility data (compatible with aqueous buffers) are frequently cited in protocol-driven searches, reflecting user demand for practical application guidelines.

Emerging applications include its use in neuroscience research, where proteolytic pathways are implicated in neurodegenerative disorders. Additionally, the rise of AI-driven drug design has spurred interest in peptide-based scaffolds, positioning CAS No. 103192-40-1 as a valuable tool for in silico modeling validation.

To summarize, H-Gly-Arg-pNA·2 HCl exemplifies the synergy between classical biochemistry and modern research demands. Its versatility across diagnostic, therapeutic, and methodological domains ensures sustained relevance—a point corroborated by its persistent citation in journals focused on enzymology and translational medicine.

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